Cas no 1497869-83-6 ((4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonamide)

• Product Name: (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonamide
• CAS No: 1497869-83-6
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD21316966
• CID: 5243876
• PubChem ID: 65873437
• Update Time: 2026-03-08

(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanesulfonamide, 4-chloro-1,3-dimethyl-
• n-(4-Chloro-1,3-dimethyl-1h-pyrazol-5-yl)methanesulfonamide
• (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonamide

• MDL： MFCD21316966
• Inchi： 1S/C6H10ClN3O2S/c1-4-6(7)5(10(2)9-4)3-13(8,11)12/h3H2,1-2H3,(H2,8,11,12)
• InChI Key： YHVPNOSXQZKFLX-UHFFFAOYSA-N
• SMILES： N1(C)C(CS(N)(=O)=O)=C(Cl)C(C)=N1

Additional information on (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonamide

Introduction to (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonamide

The compound with CAS No. 1497869-83-6, known as (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound belongs to the class of methanesulfonamides, which are widely recognized for their versatility in chemical reactions and their potential applications in drug development. The structure of this compound features a pyrazole ring substituted with chlorine and methyl groups, along with a methanesulfonamide functional group, making it a unique entity within its chemical class.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The chlorine substitution at the 4-position of the pyrazole ring introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and bioavailability. Additionally, the presence of methyl groups at positions 1 and 3 of the pyrazole ring enhances the molecule's stability and may contribute to its pharmacokinetic properties.

The methanesulfonamide group attached to the pyrazole ring is another critical feature of this compound. Methanesulfonamides are known for their ability to act as leaving groups in substitution reactions, making them valuable intermediates in organic synthesis. Furthermore, this functional group can also participate in hydrogen bonding interactions, which is a key factor in determining the compound's solubility and binding affinity to biological targets.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonamide. These methods often involve multi-step processes that incorporate various coupling reactions and functional group transformations. For instance, one reported approach involves the condensation of a suitably substituted pyrazole with an appropriate sulfonamide derivative under optimized conditions.

In terms of applications, this compound has shown promise in several areas. Its potential as a building block for more complex molecules has been explored in medicinal chemistry programs targeting various therapeutic areas. For example, researchers have investigated its role as an intermediate in the synthesis of kinase inhibitors and other bioactive molecules. The compound's unique structure allows for further functionalization at specific positions, enabling chemists to tailor its properties for specific biological applications.

Moreover, the pyrazole ring in this compound is a well-known scaffold in drug discovery due to its ability to interact with diverse biological targets. The substitution pattern on the pyrazole ring can be manipulated to optimize binding affinity and selectivity for specific receptors or enzymes. This makes (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonamide a valuable tool in designing novel therapeutic agents.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for use in research and development settings.

In conclusion, (4-chloro-1,3-dimethyl-1H-pyrazol-5